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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

benzoate

Cat. No.: B1254055 Get Quote

1-Ethyl-3-methylimidazolium Benzoate: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethyl-3-methylimidazolium
benzoate, an ionic liquid with potential applications in various scientific and industrial fields.

This document consolidates key chemical data, outlines a general synthesis methodology, and

explores its potential biological interactions based on current knowledge of related compounds.

Core Chemical Data
The fundamental chemical and physical properties of 1-Ethyl-3-methylimidazolium benzoate
are summarized below.
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Property Value Source

CAS Number 150999-33-0 [1]

Molecular Formula C₁₃H₁₆N₂O₂

Molecular Weight 232.28 g/mol Calculated

Chemical Structure

Imidazolium cation with ethyl

and methyl substituents, and a

benzoate anion.

Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of 1-Ethyl-3-
methylimidazolium benzoate is not readily available in the peer-reviewed literature, a general

and plausible method can be adapted from the synthesis of other 1-ethyl-3-methylimidazolium-

based ionic liquids with different anions. The most common approach involves a two-step

process: quaternization of 1-methylimidazole followed by anion exchange.

Step 1: Synthesis of 1-Ethyl-3-methylimidazolium Halide
(e.g., Bromide)
This initial step involves the quaternization of 1-methylimidazole with an ethyl halide.

Materials:

1-methylimidazole

Ethyl bromide (or other suitable ethyl halide)

Ethyl acetate (for washing)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-

methylimidazole and a slight molar excess of ethyl bromide.

The reaction mixture is typically heated (e.g., to 50-70°C) and stirred for several hours.
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The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC).

Upon completion, the reaction mixture is cooled, which should result in the formation of a

solid or a viscous liquid.

The crude product is washed multiple times with a non-polar solvent like ethyl acetate to

remove any unreacted starting materials.

The resulting 1-ethyl-3-methylimidazolium bromide is then dried under vacuum.

Step 2: Anion Exchange to form 1-Ethyl-3-
methylimidazolium Benzoate
The halide anion is then exchanged for the desired benzoate anion.

Materials:

1-Ethyl-3-methylimidazolium bromide (from Step 1)

A benzoate salt (e.g., sodium benzoate or silver benzoate)

A suitable solvent (e.g., water or an organic solvent)

Procedure:

Dissolve the 1-ethyl-3-methylimidazolium bromide in a suitable solvent.

In a separate container, dissolve a stoichiometric amount of the benzoate salt in the same or

a miscible solvent.

Combine the two solutions and stir at room temperature for several hours.

The reaction will result in the precipitation of the insoluble halide salt (e.g., sodium bromide

or silver bromide), which can be removed by filtration.

The filtrate, containing the desired 1-Ethyl-3-methylimidazolium benzoate, is then

collected.
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The solvent is removed under reduced pressure to yield the final ionic liquid.

The purity of the final product should be confirmed using analytical techniques such as NMR

spectroscopy and mass spectrometry.

General Synthesis Workflow for 1-Ethyl-3-methylimidazolium Benzoate

Step 1: Quaternization

Step 2: Anion Exchange

1-methylimidazole

Reaction

Ethyl bromide

1-Ethyl-3-methylimidazolium bromide

Filtration

Sodium benzoate

1-Ethyl-3-methylimidazolium benzoate Sodium bromide (precipitate)

Click to download full resolution via product page

Caption: General synthesis workflow for 1-Ethyl-3-methylimidazolium benzoate.
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Potential Biological Interactions and Signaling
Pathways
Specific toxicological data for 1-Ethyl-3-methylimidazolium benzoate is limited. However,

studies on other imidazolium-based ionic liquids, such as 1-octyl-3-methylimidazolium (M8OI),

suggest potential interactions with various biological pathways. It is plausible that 1-Ethyl-3-
methylimidazolium benzoate may exhibit some similar general modes of interaction due to

the shared imidazolium cation, although the nature and magnitude of these effects could be

significantly influenced by the benzoate anion.

Research on M8OI has indicated interactions with several key signaling pathways, including:

Human Sonic Hedgehog (Shh) signaling

Androgen receptor signaling

Estrogen receptor alpha signaling

Pregnane X receptor signaling[1]

Furthermore, some imidazolium-based ionic liquids have been reported to disrupt mitochondrial

membrane potential and exhibit cytotoxicity.[1] The proposed mechanism of toxicity for M8OI

involves the inhibition of oxidative phosphorylation in mitochondria.[1]

It is crucial to note that toxicity and biological activity are highly dependent on the specific

structure of the ionic liquid, including both the cation and the anion. Therefore, direct

extrapolation of data from other ionic liquids to 1-Ethyl-3-methylimidazolium benzoate should

be done with caution, and specific studies are required to ascertain its precise biological profile.
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Potential Cellular Interactions of Imidazolium-Based Ionic Liquids

Cellular Targets

Downstream Effects

Imidazolium Ionic Liquid

Mitochondria Nuclear Receptors Signaling Pathways

Disruption of Membrane Potential Inhibition of Oxidative Phosphorylation Modulation of Gene Expression Alteration of Cellular Signaling

Cytotoxicity
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Caption: Potential cellular interactions of imidazolium-based ionic liquids.

Applications in Drug Development and Research
While specific applications of 1-Ethyl-3-methylimidazolium benzoate in drug development

are not well-documented, imidazolium-based ionic liquids, in general, are being explored for

various pharmaceutical applications. Their unique properties, such as high thermal stability, low

vapor pressure, and tunable solvency, make them attractive for:

As solvents for poorly soluble active pharmaceutical ingredients (APIs): Ionic liquids can

enhance the solubility of certain drugs, which is a significant challenge in drug formulation.

In drug delivery systems: They have been investigated as components of transdermal

patches, oral formulations, and as agents to improve drug stability.
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As catalysts in the synthesis of pharmaceutical intermediates: Their catalytic activity can be

beneficial in various organic reactions.

The benzoate anion itself is a well-known and widely used pharmaceutical excipient and

preservative. This suggests that 1-Ethyl-3-methylimidazolium benzoate could potentially

offer a combination of the properties of the imidazolium cation and the established

characteristics of the benzoate anion, making it a compound of interest for further investigation

in pharmaceutical research.

Conclusion
1-Ethyl-3-methylimidazolium benzoate is an ionic liquid with defined chemical properties.

While detailed experimental and toxicological data specific to this compound are sparse, a

general understanding of its synthesis and potential biological interactions can be inferred from

related imidazolium-based ionic liquids. Further research is warranted to fully elucidate its

properties and explore its potential applications, particularly in the fields of drug development

and materials science. Professionals are advised to consult safety data sheets and conduct

thorough risk assessments before handling this or any other chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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